4-(2-Methoxyprop-2-enyl)-2,2-dimethylthiomorpholine

• IUPAC Name: 4-(2-methoxyprop-2-enyl)-2,2-dimethylthiomorpholine
• InChI: InChI=1S/C10H19NOS/c1-9(12-4)7-11-5-6-13-10(2,3)8-11/h1,5-8H2,2-4H3
• InChI Key: UHYKNLRTQXBKEW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCS1)CC(=C)OC)C
• Molecular Formula: C10H19NOS
• Molecular Weight: 201.33 g/mol
• CAS RN: 1857214-13-1

Description

4-(2-Methoxyprop-2-enyl)-2,2-dimethylthiomorpholine (MMT) is a chemical compound that is commonly used in scientific research. It is a heterocyclic compound that contains a morpholine ring and a thiomethyl group. MMT is an important intermediate in the synthesis of various organic compounds and has been extensively studied for its biological activities.

Scientific Research Applications

Chemistry of Reactive Lignin Intermediates

Research discusses the chemistry of reactive lignin intermediates, focusing on the products of addition of methanol and water to vinyl-substituted quinone methides. This study highlights the importance of these reactions in understanding lignin chemistry and potential applications in biomass processing and material science (J. Hemmingson, 1977).

Ozonolysis of Enol Ethers

The ozonolysis of enol ethers is examined, showcasing the reaction's specificity and efficiency. This research could inform applications in organic synthesis, particularly in the context of environmental chemistry and synthetic methodology development (K. Schank, H. Beck, & Susanne Pistorius, 2004).

Studies Related to Penicillins and Cephalosporins

A study on the oxidative rearrangement of a 4-mercaptoazetidin-2-one to a Δ4-isothiazolin-3-one offers insights into synthetic pathways important in the development of antibiotics. This research underscores the role of sulfur chemistry in pharmaceutical development (M. D. Bachi & O. Goldberg, 1974).

Enantioselective Catalysis

The preparation of chiral compounds via enantioselective catalysis using palladium and the significance of allylic substitution and addition reactions in asymmetric synthesis are discussed. This research highlights the importance of chiral catalysts in organic synthesis and drug development (G. Chelucci et al., 2000).

Molecular and Crystal Structure Analysis

An X-ray structural examination of a compound derived from a Diels-Alder reaction offers insights into molecular conformation and stability. This research could inform the design of new materials and compounds with specific physical properties (E. V. Mironova et al., 2012).